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Introduction
Tumor protein D52 (TPD52) is a small, coiled-coil motif-bearing protein implicated in a variety

of cellular processes, including cell proliferation, vesicle trafficking, and secretion.[1][2] Initially

identified as an overexpressed protein in several cancers, including breast, prostate, and

ovarian cancer, TPD52 is an active area of research in oncology and cell biology.[1][3] The

TPD52 protein family consists of several members, with TPD52 itself having multiple isoforms

with predicted molecular weights ranging from 20 to 26 kDa, though it is often observed at

approximately 24 kDa in Western Blots.[4][5] Accurate and reliable detection of TPD52 is

crucial for elucidating its function and its role in disease.

These application notes provide a detailed protocol for the validation of TPD52 antibodies for

Western Blot analysis, summarize key quantitative data for commercially available antibodies,

and illustrate the primary signaling pathways in which TPD52 is involved.

TPD52 Antibody Information for Western Blot
The following tables summarize the specifications and recommended starting dilutions for

several commercially available TPD52 antibodies that have been validated for Western Blot

applications. It is important to note that optimal dilutions should be determined experimentally

by the end-user.[6]

Table 1: TPD52 Antibody Specifications
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Antibody
Name/Clone

Catalog
Number

Host Species Clonality
Immunogen/Ta
rget Region

Anti-TPD52

[EPR14220]
ab182578 Rabbit Monoclonal Proprietary

Anti-TPD52

[EPR14219]
ab181260 Rabbit Monoclonal Proprietary

TPD52 Antibody

(A-6)
sc-166732 Mouse Monoclonal

Amino acids 1-45

(N-terminus) of

human TPD52[7]

TPD52 Antibody NBP1-56457 Rabbit Polyclonal

Synthetic peptide

from the middle

region of TPD52

TPD52 Antibody NBP2-38952 Rabbit Polyclonal

Recombinant

protein

corresponding to

amino acids of

human TPD52[8]

TPD52 Antibody A43472 Rabbit Polyclonal

Synthetic peptide

of human

TPD52[9]

Tpd52 Antibody 600-610 Rabbit Polyclonal Not Specified

Table 2: Recommended Conditions for TPD52 Western Blot

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.scbt.com/p/tpd52-antibody-a-6
https://www.novusbio.com/products/tpd52-antibody_nbp2-38952
https://www.antibodies.com/catalog/primary-antibodies/tpd52-antibody-a43472
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12384788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Catalog Number
Recommended
Primary Antibody
Dilution

Positive Control
Lysates

Predicted/Observe
d Band Size (kDa)

ab182578 1:1,000 - 1:10,000 HCT-116, SW480 24

ab181260 1:1,000 - 1:5,000 MCF7, THP1, Raji 24

sc-166732 1:100 - 1:1,000[7] Human tissues Not Specified

NBP1-56457 0.2 - 1.0 µg/ml Jurkat Not Specified

NBP2-38952 0.04 - 0.4 µg/ml[8]
Human prostate

tissue[8]
Not Specified

A43472 1:320[9]
Raji, 231, 293T,

A549[9]
Not Specified

600-610 0.1 - 1 µg/ml[4]
MCF-7, Kidney

Tissue[4]
~24[4]

Signaling Pathways Involving TPD52
TPD52 has been shown to modulate key signaling pathways that are critical for cell

metabolism, growth, and survival.

TPD52 and the LKB1/AMPK Pathway
Recent studies have identified TPD52 as a novel negative regulator of the AMP-activated

protein kinase (AMPK) signaling pathway.[1][10] TPD52 can directly interact with Liver Kinase

B1 (LKB1), an upstream kinase of AMPK, inhibiting its ability to phosphorylate and activate

AMPK.[3] This inhibition of the LKB1-AMPK axis can lead to metabolic dysregulation, a

hallmark of cancer.[1][3]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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